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These application notes provide a detailed protocol for the immunohistochemical (IHC)
detection of the G protein-coupled receptor 119 (GPR119) in formalin-fixed, paraffin-embedded
(FFPE) tissue sections. Additionally, we describe the role of the GPR119 agonist, BMS-
986034, and the associated signaling pathways. This information is intended for researchers,
scientists, and drug development professionals.

Introduction

GPR119 is a Gs protein-coupled receptor predominantly expressed in pancreatic 3-cells and
enteroendocrine L-cells in the gastrointestinal tract.[1][2] Its activation leads to an increase in
intracellular cyclic AMP (cCAMP), which in turn stimulates glucose-dependent insulin secretion
and the release of incretin hormones such as glucagon-like peptide-1 (GLP-1).[3][4] This
positions GPR119 as a potential therapeutic target for type 2 diabetes.[3][5] BMS-986034 is a
potent and selective agonist of GPR119.[6] Immunohistochemistry is a valuable technique to
visualize the tissue and cellular distribution of GPR119, aiding in the understanding of its
physiological roles and the effects of agonists like BMS-986034.
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Table 1: Recommended Reagents and dilutions for

~PR119 ] histochemi

Recommended
Reagent Supplier Cat. No. Dilution/Concentrat
ion
Rabbit Polyclonal anti- ] ]
) Novus Biologicals NBP2-47661 1:100 - 1:1000
GPR119 Antibody
Biotinylated Goat Anti- ]
) Vector Laboratories BA-1000 1:200
Rabbit IgG
Avidin-Biotin Complex ) As per manufacturer's
Vector Laboratories PK-6100 ) ]
(ABC) Reagent instructions
_ _ As per manufacturer's
DAB Substrate Kit Vector Laboratories SK-4100 ) )
Instructions
Harris Modified ) )
Sigma-Aldrich HHS16 Ready-to-use

Hematoxylin

Table 2: In Vi ivity of C E :

Compound Assay Type Cell Line EC50 Reference
HEK293 cells o
] Not explicitly
expressing
cAMP stated, but
BMS-986034 ) human-mouse ) [6]
accumulation o described as a
chimeric ]
potent agonist.
GPR119
Compound [VI] GPR119 agonist N
o o Not specified 4 nM[1] [1]
(BMS optimized)  activity
AR231453 GLP-1 Release GLUTag cells 56 nM[7] [7]
HEK293 cells
cAMP _
AS1269574 expressing 2.5 uM[4] [4]

accumulation
human GPR119
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Experimental Protocols
Immunohistochemistry Protocol for GPR119 in Paraffin-
Embedded Tissues

This protocol outlines the steps for the detection of GPR119 in FFPE tissue sections.
1. Deparaffinization and Rehydration:

e Immerse slides in two changes of xylene for 5 minutes each.[8]

o Transfer slides through two changes of 100% ethanol for 3 minutes each.[8]

o Hydrate slides in 95% ethanol for 3 minutes.

o Hydrate slides in 80% ethanol for 3 minutes.[8]

* Rinse slides in distilled water for 5 minutes.[8]

2. Antigen Retrieval:

e Immerse slides in 10 mM sodium citrate buffer (pH 6.0).

e Heat the slides in a steamer or water bath at 99-100°C for 20 minutes.[8]

» Allow the slides to cool to room temperature in the buffer for at least 20 minutes.
3. Staining Procedure:

e Rinse slides in Tris-buffered saline with 0.025% Triton X-100 (TBS-T).

 Incubate sections with 3% hydrogen peroxide in methanol for 10-15 minutes to block
endogenous peroxidase activity.

¢ Rinse slides with TBS-T.

e Apply a protein blocking solution (e.g., 5% normal goat serum in TBS) and incubate for 20-60
minutes at room temperature.[3][9]
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» Drain the blocking solution and apply the primary antibody (e.g., rabbit anti-GPR119) diluted
in TBS.

 Incubate for 45 minutes at room temperature or overnight at 4°C.[8][9]
e Rinse slides in TBS-T.

o Apply a biotinylated secondary antibody (e.g., goat anti-rabbit IgG) and incubate for 30
minutes at room temperature.[8]

e Rinse slides in TBS-T.
o Apply the ABC reagent and incubate for 30 minutes at room temperature.[8]
e Rinse slides in TBS-T.

o Apply the DAB substrate solution and incubate until the desired stain intensity develops
(typically 2-10 minutes).

e Rinse slides in distilled water.

4. Counterstaining and Mounting:

o Counterstain with Harris Modified Hematoxylin for 30 seconds to 1 minute.

e Rinse slides in running tap water.

» Dehydrate the sections through graded alcohols (80%, 95%, 100%) and clear in xylene.[8]

e Mount the coverslip with a permanent mounting medium.

Mandatory Visualization
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Caption: GPR119 signaling pathway upon activation by an agonist like BMS-986034.
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Caption: Experimental workflow for GPR119 immunohistochemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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